Cas no 802837-84-9 (2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol
• CAS No: 802837-84-9
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 2104274
• PubChem ID: 407876
• Update Time: 2025-10-28

2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxybenzylamino)ethanol
• 2-{[(3,5-dimethoxyphenyl)methyl]amino}ethan-1-ol
• 2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol

• Inchi： 1S/C11H17NO3/c1-14-10-5-9(8-12-3-4-13)6-11(7-10)15-2/h5-7,12-13H,3-4,8H2,1-2H3
• InChI Key： JSMOZBFYWXWUAW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CNCCO)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 154
• Topological Polar Surface Area: 50.7

Additional information on 2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol

2-{(3,5-Dimethoxyphenyl)methylamino}ethan-1-ol (CAS No. 802837-84-9)

The compound 2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol, identified by the CAS registry number 802837-84-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a methoxy-substituted phenyl ring, an amino group, and a hydroxyl group. These features make it a versatile building block in organic synthesis and drug discovery.

Recent advancements in synthetic chemistry have highlighted the importance of methoxyphenyl derivatives in the development of bioactive molecules. The presence of two methoxy groups at the 3 and 5 positions of the phenyl ring in 2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol confers significant electronic and steric effects, which can influence its reactivity and biological activity. Studies have shown that such substituents can enhance the stability of aromatic systems and modulate the pharmacokinetic properties of compounds.

The amino alcohol structure of this compound is particularly interesting due to its ability to form hydrogen bonds, which is a key feature in many biochemical interactions. This property makes it a promising candidate for use in the design of enzyme inhibitors or as a component in peptide mimetics. Recent research has explored the use of similar structures in the development of bioisosteric replacements, where small structural modifications can lead to significant changes in biological activity without altering the overall molecular framework.

In terms of synthesis, 2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol can be prepared through various routes, including nucleophilic substitution and reductive amination. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. For instance, one efficient method involves the reaction of 3,5-dimethoxybenzaldehyde with ethylenediamine followed by reduction to yield the amine intermediate, which is then subjected to further transformations to introduce the hydroxyl group.

The biological evaluation of this compound has revealed interesting properties that warrant further investigation. Preclinical studies suggest that it may exhibit antioxidant activity due to its ability to scavenge free radicals. Additionally, its interaction with various enzymes has been studied, with preliminary results indicating potential inhibitory effects on key enzymes involved in inflammatory pathways. These findings align with broader trends in drug discovery where natural product-inspired molecules are being explored for their therapeutic potential.

From an environmental perspective, understanding the fate and transport of CAS No. 802837-84-9 is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, with results suggesting that it undergoes rapid transformation under certain microbial conditions. This information is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-{(3,5-dimethoxyphenyl)methylamino}ethan-1-ol (CAS No. 802837-84-9) represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure provides a platform for exploring novel chemical transformations and bioactive agents. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial efforts in organic synthesis and drug development.